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Compound of Interest

2-Bromo-3-methoxy-6-
Compound Name: . .
nitropyridine

Cat. No.: B021399

An In-depth Technical Guide to 2-Bromo-3-
methoxy-6-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-3-methoxy-6-
nitropyridine, a key heterocyclic building block in organic synthesis and medicinal chemistry.
This document details its chemical properties, molecular structure, synthesis, and reactivity,
with a focus on its application in the development of novel bioactive molecules.

Core Compound Information

2-Bromo-3-methoxy-6-nitropyridine is a substituted pyridine derivative featuring three key
functional groups that dictate its reactivity: a bromine atom, a methoxy group, and a nitro

group.
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Property Value

CAS Number 76066-07-4

Molecular Formula CeHsBrN20s3

Molecular Weight 233.02 g/mol

Appearance Pale yellow solid

IUPAC Name 2-bromo-3-methoxy-6-nitropyridine

SMILES COC1=C(N=C(C=C1)--INVALID-LINK--[O-])Br
InChl Key ZKEAOLVGPKCNCT-UHFFFAOYSA-N

Molecular Structure and Spectroscopic Analysis

The molecular structure of 2-Bromo-3-methoxy-6-nitropyridine is characterized by a pyridine
ring substituted at the 2, 3, and 6 positions. The electron-withdrawing nature of the nitro group
and the bromine atom, combined with the electron-donating effect of the methoxy group,
creates a unique electronic environment within the molecule, influencing its reactivity and
spectroscopic properties.

Molecular Structure:
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 To cite this document: BenchChem. [2-Bromo-3-methoxy-6-nitropyridine CAS number and
molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021399#2-bromo-3-methoxy-6-nitropyridine-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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